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Compound of Interest

Compound Name: Acetylthiocholine

Cat. No.: B1193921 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Acetylthiocholine (ATCh) is a synthetic substrate widely used in biochemical assays to

measure the activity of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). The

enzymatic hydrolysis of acetylthiocholine produces thiocholine, which can be detected using

various chromogenic reagents, most commonly Ellman's reagent (DTNB). This reaction forms

the basis of the Ellman's assay, a standard method for screening potential inhibitors of

cholinesterases in drug discovery and neuroscience research. Acetylthiocholine is typically

available as a salt, most commonly acetylthiocholine iodide (ATCI) or acetylthiocholine
chloride (ATCC). Proper preparation and storage of the stock solution are critical for obtaining

accurate and reproducible experimental results.

Data Presentation: Properties of Acetylthiocholine Salts
The selection of the appropriate salt and solvent depends on the specific requirements of the

experiment. The following table summarizes the key quantitative data for acetylthiocholine
iodide and chloride.
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Property
Acetylthiocholine Iodide
(ATCI)

Acetylthiocholine Chloride
(ATCC)

Molecular Formula C₇H₁₆INOS[1] C₇H₁₆ClNOS[2]

Molecular Weight 289.18 g/mol [1][3] 197.73 g/mol [2][4]

Appearance White powder or crystals[1] White, hygroscopic powder[4]

Solubility (Water) ~100 mg/mL[5] Miscible[4]

Solubility (PBS, pH 7.2) ~10 mg/mL[6]
Data not specified, but

expected to be soluble.

Solubility (DMSO) ~30-58 mg/mL[3][6] Soluble (Slightly)[7]

Storage (Solid)
0-8°C[1] or -20°C for long-term

(≥4 years)[6]
0-8°C or -20°C[7]

Storage (Aqueous Soln.)

Not recommended for more

than one day.[6] Aliquots

should be stored at -20°C.[8]

[9][10]

Aqueous solutions should be

freshly prepared.

Storage (Solvent Soln.)
1 month at -20°C, 1 year at

-80°C in solvent.[3]
Store at -20°C.[7]

Experimental Protocols
This section provides a detailed methodology for the preparation of an acetylthiocholine stock

solution. The protocol is based on common laboratory practices and information from various

suppliers and assay kits.[6][8][9][11]

Materials Required
Acetylthiocholine iodide (ATCI) or Acetylthiocholine chloride (ATCC) powder

Solvent of choice:

Deionized (DI) or distilled water (ddH₂O)[9]
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Phosphate-Buffered Saline (PBS), pH 7.2[6]

Dimethyl sulfoxide (DMSO)[3][6]

Calibrated analytical balance

Appropriate glassware (e.g., beaker, volumetric flask)

Magnetic stirrer and stir bar (optional)

Vortex mixer

Microcentrifuge tubes or cryovials for aliquoting

Pipettes and sterile filter tips

Safety Precautions
Acetylthiocholine salts should be considered hazardous.[6] They can be toxic if swallowed

or in contact with skin and may cause skin and serious eye irritation.[12]

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves.

Handle the powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for the specific reagent before use.[12]

Protocol for Preparing a 100 mM Aqueous Stock
Solution of ATCI
This protocol describes the preparation of 10 mL of a 100 mM stock solution of

acetylthiocholine iodide (MW: 289.18 g/mol ). This can be adapted for other concentrations or

for acetylthiocholine chloride by adjusting the mass of the solute.

Calculate the Required Mass:

Formula: Mass (g) = Desired Concentration (M) × Molecular Weight ( g/mol ) × Volume (L)
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Calculation: 0.1 mol/L × 289.18 g/mol × 0.01 L = 0.289 g (or 289.18 mg)

Weigh the Reagent:

Tare a clean, dry weigh boat on a calibrated analytical balance.

Carefully weigh out 289.18 mg of acetylthiocholine iodide powder.

Dissolve the Reagent:

Transfer the weighed powder to a 15 mL conical tube or a small beaker.

Add approximately 8 mL of deionized water.

Vortex or use a magnetic stirrer at a low speed until the powder is completely dissolved.

The solution should be clear and colorless.[5]

Adjust to Final Volume:

Once fully dissolved, carefully add deionized water to bring the total volume to 10 mL.

If using a volumetric flask, ensure the bottom of the meniscus is on the calibration mark.

Aliquot and Store:

Dispense the stock solution into single-use aliquots (e.g., 50-100 µL) in sterile

microcentrifuge tubes or cryovials.[8][9][10]

Clearly label each aliquot with the reagent name, concentration, and preparation date.

Store the aliquots at -20°C or -80°C for long-term stability.[3][8] Avoid repeated freeze-

thaw cycles.[3] Aqueous solutions are not recommended to be stored for more than one

day at room temperature or 4°C.[6]
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The following diagram illustrates the standard workflow for preparing the acetylthiocholine
stock solution.

Preparation

Storage

1. Calculate Mass
(Concentration, MW, Volume)

2. Weigh Powder
(Use analytical balance)

3. Dissolve in Solvent
(e.g., ddH₂O, DMSO)

4. Adjust to Final Volume

5. Aliquot into Tubes
(Single-use volumes)

6. Store Frozen
(-20°C or -80°C)
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Caption: Workflow for Acetylthiocholine Stock Solution Preparation.
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This diagram shows the enzymatic reaction central to the use of acetylthiocholine in

cholinesterase assays, such as the Ellman's assay.

Acetylcholinesterase (AChE) Catalyzed Reaction
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Caption: Hydrolysis of Acetylthiocholine by Acetylcholinesterase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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